![molecular formula C14H16O3 B6220539 methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate CAS No. 2763758-64-9](/img/no-structure.png)
methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate
Overview
Description
Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate, also known as Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate, is an organic compound that has been widely studied for its potential use in various scientific and industrial applications. It is a highly reactive compound with a wide range of properties, such as high boiling point, low melting point, and good solubility in water. Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate has been used in a variety of research fields, including organic synthesis, pharmaceuticals, and biochemistry.
Mechanism of Action
Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate has a variety of mechanisms of action, depending on the application. In organic synthesis, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate acts as a reagent to form new organic compounds. In pharmaceuticals, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate acts as an intermediate in the synthesis of various drugs. In biochemistry, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate acts as a reagent in the synthesis of various proteins and enzymes.
Biochemical and Physiological Effects
methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate has a variety of biochemical and physiological effects, depending on the application. In organic synthesis, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate can be used to form new organic compounds. In pharmaceuticals, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate can be used as an intermediate in the synthesis of various drugs. In biochemistry, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate can be used as a reagent in the synthesis of various proteins and enzymes.
Advantages and Limitations for Lab Experiments
Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate has a number of advantages and limitations for use in lab experiments. One of the advantages of methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate is its high boiling point, which makes it suitable for use in high temperature reactions. Another advantage is its low melting point, which makes it suitable for use in low temperature reactions. One of the limitations of methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate is its low solubility in water, which can make it difficult to dissolve in aqueous solutions.
Future Directions
Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate has a variety of potential future applications. One potential future application is in the synthesis of new organic compounds. methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate could also be used as an intermediate in the synthesis of new drugs. Additionally, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate could be used as a reagent in the synthesis of various proteins and enzymes. Finally, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate could be used as a catalyst in various chemical reactions.
Synthesis Methods
Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate can be synthesized by a variety of methods, including the Grignard reaction, the Wittig reaction, and the Ullmann reaction. The Grignard reaction is a simple and efficient method for the synthesis of methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate and is the most commonly used method. Other methods, such as the Wittig reaction and the Ullmann reaction, can also be used to synthesize methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate, but are less commonly used.
Scientific Research Applications
Methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate has been used in a variety of scientific research applications, including organic synthesis, pharmaceuticals, and biochemistry. In organic synthesis, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate is used as a reagent in the synthesis of various organic compounds. In pharmaceuticals, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate is used as an intermediate in the synthesis of various drugs. In biochemistry, methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate is used as a reagent in the synthesis of various proteins and enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate involves the reaction of 2-phenylcyclohexanone with ethyl diazoacetate to form a spirocyclic intermediate, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-phenylcyclohexanone", "ethyl diazoacetate", "sodium ethoxide", "water", "ethyl acetate", "sodium chloride", "anhydrous magnesium sulfate", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-phenylcyclohexanone (1.0 equiv) and ethyl diazoacetate (1.2 equiv) in dry ethyl acetate and cool the solution to 0°C.", "Step 2: Add sodium ethoxide (1.2 equiv) to the reaction mixture dropwise while stirring vigorously.", "Step 3: Allow the reaction to warm to room temperature and stir for 24 hours.", "Step 4: Quench the reaction with water and extract the product with ethyl acetate.", "Step 5: Wash the organic layer with brine and dry over anhydrous magnesium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure and recrystallize the product from methanol.", "Step 7: Hydrolyze the spirocyclic intermediate with hydrochloric acid to yield methyl 6-phenyl-2-oxaspiro[3.3]heptane-6-carboxylate." ] } | |
CAS RN |
2763758-64-9 |
Molecular Formula |
C14H16O3 |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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